Cas no 56742-16-6 (2-amino-6-(4-azidophenyl)-5-bromo-1h-pyrimidin-4-one)

• Product Name: 2-amino-6-(4-azidophenyl)-5-bromo-1h-pyrimidin-4-one
• CAS No: 56742-16-6
• MF: C₁₀H₇BrN₆O
• MW: 307.106179475784
• CID: 945889
• PubChem ID: 135440995
• Update Time: 2025-04-19

2-amino-6-(4-azidophenyl)-5-bromo-1h-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(4-azidophenyl)-5-bromo-1h-pyrimidin-4-one
• AC1NP3N7
• NSC163414
• NSC-163414
• DTXSID60408301
• 56742-16-6

• Inchi： 1S/C10H7BrN6O/c11-7-8(14-10(12)15-9(7)18)5-1-3-6(4-2-5)16-17-13/h1-4H,(H3,12,14,15,18)
• InChI Key： LDGPFBUUGRYOOG-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N)=NC=1C1C=CC(=CC=1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 305.98661
• Monoisotopic Mass: 305.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 116.24
• LogP: 2.75736